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Compound of Interest

N-Boc-1-amino-1-
Compound Name:
cyclopentanemethanol

Cat. No. B063524

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-1-amino-1-cyclopentanemethanol, also known as tert-butyl (1-
(hydroxymethyl)cyclopentyl)carbamate, is a carbamate-protected amino alcohol. The presence
of the tert-butyloxycarbonyl (Boc) protecting group makes it a valuable building block in organic
synthesis, particularly in the construction of more complex molecules for pharmaceutical and
medicinal chemistry applications. The Boc group provides stability under various reaction
conditions and can be readily removed under mild acidic conditions, allowing for the selective
unmasking of the amino functionality for further chemical transformations. This guide provides
a comprehensive overview of its known physicochemical properties, drawing from available
data.

Physicochemical Properties

The fundamental physicochemical properties of N-Boc-1-amino-1-cyclopentanemethanol are
summarized in the table below. These properties are crucial for its handling, characterization,
and application in synthetic protocols.
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Property Value
Molecular Formula C11H21NOs
Molecular Weight 215.29 g/mol
Melting Point 108-112 °C

Boiling Point (Predicted)

329.5 +11.0 °C at 760 mmHg

Density (Predicted)

1.07 £ 0.1 g/cm3

Solubility

Insoluble in water; Soluble in
common organic solvents such
as dimethylformamide and

dichloromethane.

Physical Appearance

Not explicitly stated, but
related compounds are often

white to off-white solids.

CAS Number

168540-07-6

Synthesis

While a detailed, step-by-step experimental protocol for the synthesis of N-Boc-1-amino-1-

cyclopentanemethanol is not readily available in the surveyed literature, a general synthetic

approach has been described. The common method involves the reaction of N-Boc-

aminomethanol with 1-bromocyclopentane.[1] This reaction is a nucleophilic substitution where

the amino group of N-Boc-aminomethanol, after deprotonation by a suitable base, attacks the

electrophilic carbon of 1-bromocyclopentane.

A general workflow for this type of synthesis can be conceptualized as follows:
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Reactants
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A conceptual workflow for the synthesis of N-Boc-1-amino-1-cyclopentanemethanol.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of N-Boc-1-amino-1-
cyclopentanemethanol are not available in the public domain based on the conducted search.
However, general procedures for Boc protection of amines and the synthesis of related
carbamates can be adapted by skilled chemists.

General Procedure for Boc Protection of an Amine:

A common method for the introduction of a Boc group involves the reaction of the amine with
di-tert-butyl dicarbonate (Bocz20) in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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